![molecular formula C10H14INO2S B5305288 N-(sec-butyl)-4-iodobenzenesulfonamide](/img/structure/B5305288.png)
N-(sec-butyl)-4-iodobenzenesulfonamide
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Overview
Description
Synthesis Analysis
The synthesis of sulfonamide compounds typically involves a two-step process. Initially, sulfonyl chloride reacts with a primary amine to form the corresponding sulfonamide. Subsequently, this sulfonamide can be further substituted to yield various derivatives. For example, the synthesis of N-allyl-N-benzyl-4-methylbenzenesulfonamide was achieved through benzylation of the sulfonamide, illustrating the adaptability of these compounds in chemical synthesis (Brock A. Stenfors & F. Ngassa, 2020).
Molecular Structure Analysis
The molecular structure of sulfonamide compounds can be extensively characterized using techniques like X-ray diffraction, NMR, and IR spectroscopy. For instance, the crystal structure of N-allyl-N-benzyl-4-methylbenzenesulfonamide was determined through single-crystal X-ray diffraction, revealing significant details about its molecular geometry and intermolecular interactions (Brock A. Stenfors & F. Ngassa, 2020).
Chemical Reactions and Properties
Sulfonamide compounds participate in a variety of chemical reactions, including heteroannulation reactions and intramolecular arylation. For example, 2-iodobenzenesulfonamide was involved in reactions with ketone enolates under photostimulated conditions, leading to the formation of benzothiazine derivatives. These reactions underscore the reactivity and utility of sulfonamide compounds in synthesizing heterocyclic structures (W. J. Layman et al., 2005).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-butan-2-yl-4-iodobenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14INO2S/c1-3-8(2)12-15(13,14)10-6-4-9(11)5-7-10/h4-8,12H,3H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OBMGDFYJKAODOY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)NS(=O)(=O)C1=CC=C(C=C1)I |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14INO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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